Cas no 1804140-93-9 (1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804140-93-9
• MF: C₁₁H₇BrF₆O₂S
• MW: 397.131502389908
• CID: 4793185
• Update Time: 2025-07-02

1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C11H7BrF6O2S/c1-5(19)9(12)6-2-3-7(20-10(13,14)15)8(4-6)21-11(16,17)18/h2-4,9H,1H3
• InChI Key： ANYLNDQGKLESJK-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)SC(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 5.3
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one

Comprehensive Overview of 1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804140-93-9)

The compound 1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804140-93-9) is a specialized organic molecule featuring a unique combination of functional groups, including a bromo substituent, trifluoromethoxy, and trifluoromethylthio moieties. This structure makes it a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. Its CAS number 1804140-93-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

In recent years, the demand for fluorinated compounds like 1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one has surged due to their enhanced metabolic stability and lipophilicity, which are pivotal in drug design. Searches for "trifluoromethoxy derivatives in drug discovery" and "applications of brominated ketones" reflect growing interest in such molecules. This compound’s trifluoromethylthio group is particularly noteworthy, as it is often explored for its potential to improve binding affinity in target proteins, a topic frequently queried in AI-driven research platforms.

The synthesis of CAS 1804140-93-9 involves multi-step organic reactions, often starting from commercially available aryl halides. Researchers emphasize its role in cross-coupling reactions, a hotspot in modern synthetic chemistry. Online discussions frequently highlight "optimizing trifluoromethylthio incorporation" and "bromo-ketone reactivity," underscoring the compound’s relevance in methodological advancements. Its stability under various conditions also makes it a candidate for high-throughput screening in medicinal chemistry.

From an industrial perspective, 1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one aligns with the trend toward sustainable fluorination techniques, a frequently searched topic in green chemistry forums. Innovations in catalytic fluorination and solvent-free synthesis are often associated with such compounds, addressing environmental concerns while maintaining efficiency. The compound’s CAS registry 1804140-93-9 is increasingly cited in patents related to crop protection chemicals and biodegradable materials.

Analytical characterization of this compound typically employs NMR spectroscopy and mass spectrometry, with researchers often searching for "spectral data for brominated aryl ketones." Its distinctive spectral peaks facilitate unambiguous identification, a critical factor in quality control. Additionally, computational studies on its molecular electrostatic potential are gaining traction, reflecting the intersection of experimental and theoretical chemistry in contemporary studies.

In summary, 1-Bromo-1-(4-(trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804140-93-9) exemplifies the convergence of structural complexity and functional versatility in modern chemical research. Its applications span drug development, material science, and agrochemistry, driven by evolving trends like fluorine chemistry and green synthesis. As search queries for "advanced bromo-ketone applications" and "trifluoromethylthio-based scaffolds" rise, this compound remains at the forefront of innovation.